Cas no 1806318-40-0 (4-Cyano-2-mercapto-3-methylphenylacetic acid)

• Product Name: 4-Cyano-2-mercapto-3-methylphenylacetic acid
• CAS No: 1806318-40-0
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5003221
• Update Time: 2025-07-04

4-Cyano-2-mercapto-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-mercapto-3-methylphenylacetic acid

• Inchi： 1S/C10H9NO2S/c1-6-8(5-11)3-2-7(10(6)14)4-9(12)13/h2-3,14H,4H2,1H3,(H,12,13)
• InChI Key： VEKYPEHTCFYEKV-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C#N)C=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1

Additional information on 4-Cyano-2-mercapto-3-methylphenylacetic acid

4-Cyano-2-mercapto-3-methylphenylacetic acid (CAS No. 1806318-40-0): A Comprehensive Overview

4-Cyano-2-mercapto-3-methylphenylacetic acid, identified by its CAS number 1806318-40-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyano group, a thiol moiety, and a methyl-substituted phenyl ring, has garnered attention due to its unique structural properties and potential biological activities. The combination of these functional groups makes it a versatile scaffold for the development of novel therapeutic agents.

The< strong>cyano group at the para position relative to the thiol and methyl substituents contributes to the electrophilicity of the molecule, making it a valuable candidate for further derivatization. This feature is particularly relevant in the context of drug design, where electrophilic centers are often utilized to form covalent bonds with biological targets, enhancing binding affinity and selectivity. The< strong>thiol group, on the other hand, is known for its reactivity and ability to form disulfide bonds, which are crucial in various biological processes. These properties make< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid an intriguing candidate for applications in redox biology and drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate redox signaling pathways. The< strong>thiol group in< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid provides a unique opportunity to explore this area. Studies have shown that compounds with thiol moieties can interact with redox-sensitive proteins and enzymes, thereby influencing cellular signaling cascades. For instance, research has demonstrated that certain thiols can inhibit oxidative stress by directly scavenging reactive oxygen species (ROS) or by modulating the activity of antioxidant enzymes.

The< strong>methylphenyl ring in< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid also plays a critical role in determining its biological activity. The presence of a methyl group at the 3-position introduces steric hindrance and electronic effects that can influence the molecule's interactions with biological targets. This structural feature is particularly important in drug design, as it can help optimize binding affinity and selectivity. Additionally, the< strong>cyano group at the 4-position contributes to the overall electronic properties of the molecule, further influencing its reactivity and potential biological activities.

The synthesis of< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as catalytic hydrogenation or nucleophilic substitution. The thiol group is often introduced via thiolation reactions, where a halogenated precursor is reacted with a thiol source under appropriate conditions. Finally, the methyl group at the 3-position is typically introduced through alkylation reactions.

In terms of applications, 4-Cyano-2-mercapto-3-methylphenylacetic acid has shown promise in several areas of research. One notable application is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that can specifically inhibit kinase activity, researchers aim to develop novel therapeutic agents that can modulate these pathways effectively.

Evidence from recent studies suggests that< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid may have potential anti-inflammatory properties. Inflammation is a complex biological process that involves various cellular signaling pathways and mediators. By modulating these pathways, thiols have been shown to reduce inflammation and alleviate symptoms associated with inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to interact with biological targets also makes it a valuable tool for mechanistic studies. By using< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid, researchers can gain insights into the structure-function relationships of various proteins and enzymes. This information is crucial for understanding disease mechanisms and developing targeted therapies.

The future prospects for< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid are promising, with ongoing research exploring its potential applications in drug discovery and development. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced biological activity. Additionally, collaborations between academia and industry are likely to foster innovation and bring novel therapeutic agents based on this scaffold to fruition.

In conclusion,< strong>4-Cyano-2-mercapto-3-methylphenylacetic acid (CAS No. 1806318-40), with its unique structural features and potential biological activities, represents a significant compound in pharmaceutical chemistry. Its multifunctional nature makes it a versatile scaffold for drug design, with applications ranging from kinase inhibition to anti-inflammatory therapy. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in future therapeutic strategies.